4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoic acid

• IUPAC Name: 4-[4-(4-methoxy-3-methylphenyl)butanoylamino]benzoic acid
• InChI: InChI=1S/C19H21NO4/c1-13-12-14(6-11-17(13)24-2)4-3-5-18(21)20-16-9-7-15(8-10-16)19(22)23/h6-12H,3-5H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key: GAWWCQSFWOCRFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCCC(=O)NC2=CC=C(C=C2)C(=O)O)OC
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoic acid is an organic compound with a complex structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoic acid typically involves multiple steps. One common method starts with the preparation of 4-methoxy-3-methylphenylbutanoic acid, which is then reacted with 4-aminobenzoic acid under specific conditions to form the final product. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, industrial methods may incorporate purification steps such as crystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the compound.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The conditions for these reactions typically involve specific temperatures, pressures, and solvents to optimize the reaction rates and yields .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can result in a variety of products depending on the nucleophile used .

Scientific Research Applications

4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used to investigate biological pathways and interactions at the molecular level.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoic acid involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or activation, receptor binding, and modulation of signaling pathways. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 4-(4-methoxy-3-methylphenyl)benzoic acid
• 4-methoxyphenylboronic acid
• 4-aminobenzoic acid

Uniqueness

What sets 4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoic acid apart is its unique combination of functional groups and structural features. This uniqueness allows it to participate in a wide range of chemical reactions and makes it suitable for various scientific and industrial applications .